Cas no 1806829-10-6 (3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine)

• Product Name: 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine
• CAS No: 1806829-10-6
• MF: C₆H₂Cl₂F₂N₂O₂
• MW: 242.995086193085
• CID: 4848870
• Update Time: 2025-11-01

3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H2Cl2F2N2O2/c7-2-1-3(8)6(12(13)14)11-4(2)5(9)10/h1,5H
• InChI Key： PALIVBPCIZHONL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C([N+](=O)[O-])N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine

Introduction to 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine (CAS No. 1806829-10-6)

3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine, with the CAS number 1806829-10-6, is a highly versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes dichloro, difluoromethyl, and nitro functional groups attached to a pyridine ring. These structural features endow the compound with a range of valuable properties, making it a subject of extensive study and application.

The chemical structure of 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine is particularly noteworthy for its potential in the development of novel pharmaceuticals and agrochemicals. The presence of the dichloro and difluoromethyl groups imparts significant stability and reactivity to the molecule, while the nitro group enhances its biological activity. These properties make it an attractive candidate for various applications, including the synthesis of intermediates in drug discovery and the formulation of pesticides.

Recent research has highlighted the potential of 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine in the development of new therapeutic agents. Studies have shown that compounds with similar structures exhibit potent antifungal and antibacterial activities, suggesting that this compound could be a valuable starting point for the design of new drugs targeting microbial infections. Additionally, its ability to modulate specific biological pathways has been explored in preclinical studies, indicating its potential as a lead compound for further optimization.

In the context of agrochemicals, 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine has shown promise as an intermediate in the synthesis of herbicides and insecticides. The unique combination of functional groups provides enhanced selectivity and efficacy against target pests while minimizing environmental impact. This makes it an attractive option for developing sustainable agricultural solutions that align with modern farming practices.

The synthesis of 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, each with its own advantages and challenges. One common approach involves the nitration of a dichloropyridine derivative followed by the introduction of the difluoromethyl group through a suitable fluorination reagent. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall sustainability.

The physical and chemical properties of 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine are well-documented. It is typically obtained as a crystalline solid with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but exhibits limited solubility in water. These properties facilitate its use in various chemical reactions and formulations.

Safety considerations are an important aspect when handling 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas to minimize exposure.

In conclusion, 3,5-Dichloro-2-(difluoromethyl)-6-nitropyridine (CAS No. 1806829-10-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and favorable properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical solutions in these fields.